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Introduction

Lechatelierite is a naturally occurring amorphous silica glass (SiO2) that is classified as a
mineraloid due to its lack of a crystalline structure.[1][2] One of the primary mechanisms for its
formation is the immense energy discharged during a lightning strike on silica-rich sand or rock.
[1][2] The resulting glassy structures are known as fulgurites, which effectively represent a
fossilized path of the lightning bolt.[3] This technical guide provides an in-depth analysis of the
formation of lechatelierite from lightning strikes, detailing the physical and chemical
transformations, quantitative parameters, and experimental methodologies for its replication.

The Formation Mechanism of Lechatelierite

The transformation of crystalline silica (quartz) into amorphous lechatelierite is a process
driven by extreme temperature and pressure changes over a very short duration. When a
cloud-to-ground lightning discharge occurs, the channel of ionized air can reach temperatures
exceeding 30,000 K.[4][5] This intense heat is instantaneously transferred to the ground
material, typically quartz sand.
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The process can be summarized in the following key stages:

» Vaporization and Melting: The lightning strike's energy rapidly heats the silica grains along its
path, causing them to melt and partially vaporize. The temperature required to melt sand and
form a fulgurite is at least 1800°C.

e Expansion and Formation of a Hollow Tube: The superheated and vaporized silica, along
with trapped air and moisture, expands explosively. This expansion creates a hollow channel
that is characteristic of many fulgurites.

e Quenching: The molten silica cools and solidifies almost instantaneously, preventing the
atoms from arranging into a crystalline lattice. This rapid cooling, or quenching, is what
results in the formation of the amorphous glass, lechatelierite. The entire process occurs in
about one second.[Z]

Quantitative Data on Lechatelierite Formation

The formation of lechatelierite is dependent on a range of physical parameters associated
with the lightning strike and the properties of the substrate. The following tables summarize key
quantitative data gathered from observational and experimental studies.

Table 1: Typical Lightning Strike Parameters for
Fulgurite Formation

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1173516/docs?utm_src=pdf-body#formation-of-lechatelierite-from-lightning-strikes-a-technical-guide
https://grokipedia.com/page/Lechatelierite
https://www.benchchem.com/product/b1173516/docs?utm_src=pdf-body#formation-of-lechatelierite-from-lightning-strikes-a-technical-guide
https://www.benchchem.com/product/b1173516/docs?utm_src=pdf-body#formation-of-lechatelierite-from-lightning-strikes-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173516?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Parameter

Typical Value

Reference

Peak Temperature

~30,000 °C (54,000 °F)

[3]4]

Voltage

10 to 100 million volts

[3]

Current (Negative Lightning)

30,000 amperes (30 kA)

[3]4]

Current (Positive Lightning)

Up to 120,000 amperes (120
kA)

[4]

Energy Dissipation

105 joules per meter

[3]

Duration of Leader Stroke

~30 milliseconds

[3]

Duration of Return Stroke

~100 microseconds

[3]

Estimated Overpressure

~100 atmospheres

[6]

Table 2: Physical Properties of Fulgurites and

Lechatelierite
Property Value Reference
Lechatelierite
Chemical Formula SiO2 [1]
Crystal System Amorphous [1]
Mohs Hardness 6.5 [1]

Density

2.5-2.65 g/cm3

[1]

Fulgurite Types

Type | (Sand) Density

0.7 £0.2 g/cm3

[7]

Type Il (Soil/Clay) Density

1.2+0.2 g/lcm3

[7]

Type Il (Caliche) Density

2.1 g/lcm3

[7]

Rock Fulgurite Porosity

5-7 area%

[8]
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Experimental Protocols for Lechatelierite Formation

The controlled laboratory synthesis of fulgurites provides invaluable insights into their formation
mechanisms under constrained conditions. Recent advancements have enabled the replication
of realistic lightning discharge characteristics.

Detailed Experimental Protocol for Artificial Fulgurite
Generation

This protocol is based on the methodology described by Caliskanoglu et al. (2023).[9][10][11]

Objective: To generate fulgurites from a given protolith (e.g., volcanic ash, sand) under
simulated lightning conditions.

Materials and Equipment:

High-voltage laboratory with a DC source and a trigger-pulse setup (Marx generator).

Cylindrical sample container (e.g., made of plexiglass) with two electrodes.

Protolith material (e.g., Laacher See volcanic ash, ~250 g).[10]

Scanning Electron Microscope (SEM) for morphological and compositional analysis.

Raman Spectrometer for phase identification.
Procedure:

o Sample Preparation: The protolith material is placed into the cylindrical sample container,
ensuring consistent packing.

o Experimental Setup: The container with the sample is positioned between the two electrodes
of the high-voltage apparatus. The electrodes are set at a specific distance (e.g., 5.7 cm).[10]

e Lightning Simulation:

o A high-current, short-duration impulse is initiated by the Marx generator. A typical impulse
is around 135 kA for approximately 100 us.[10] This initial pulse creates a conductive path
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through the sample and initiates melting.

o Immediately following the impulse, a continuing current from the DC source is applied for a
variable duration (e.g., 100-500 ms) with a current of 220 A—350 A.[11] This sustained
current is crucial for the extensive melting required to form a fulgurite body.

o Sample Recovery: After the discharge, the sample container is carefully opened, and the
newly formed fulgurite is extracted.

e Analysis: The fulgurite is sectioned, and its morphology, mineralogy, density, and porosity are
analyzed using SEM, Raman spectroscopy, and other relevant techniques.

Table 3: Experimental Conditions for Artificial Fulgurite
Synthesis

Parameter Value Reference

Initial Impulse (Marx

Generator)
Peak Current ~135 kA [10]
Duration ~100 ps [10]

Continuing Current (DC

Source)
Current 220A-350A [11]
Duration 100-500 ms [11]

Sample and Setup

Protolith Laacher See volcanic ash [O1[11]

Sample Mass ~250¢g [10]

Electrode Distance 5.7cm [10]
Visualizations

Signaling Pathway of Lechatelierite Formation
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Caption: Logical workflow of lechatelierite formation from a lightning strike.
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Caption: Experimental workflow for the laboratory synthesis of fulgurites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1173516?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173516?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

